N-(5-chloro-2-methoxyphenyl)-1-(4-(2,4-dimethoxybenzamido)benzyl)-1H-imidazole-4-carboxamide

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-1-[[4-[(2,4-dimethoxybenzoyl)amino]phenyl]methyl]imidazole-4-carboxamide
• InChI: InChI=1S/C27H25ClN4O5/c1-35-20-9-10-21(25(13-20)37-3)26(33)30-19-7-4-17(5-8-19)14-32-15-23(29-16-32)27(34)31-22-12-18(28)6-11-24(22)36-2/h4-13,15-16H,14H2,1-3H3,(H,30,33)(H,31,34)
• InChI Key: MCRHXKJXOHTZKS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C(=O)NC2=CC=C(C=C2)CN3C=C(N=C3)C(=O)NC4=C(C=CC(=C4)Cl)OC)OC
• Molecular Formula: C27H25ClN4O5
• Molecular Weight: 521.0 g/mol

Description

N-(5-chloro-2-methoxyphenyl)-1-(4-(2,4-dimethoxybenzamido)benzyl)-1H-imidazole-4-carboxamide is a useful research compound. Its molecular formula is C27H25ClN4O5 and its molecular weight is 520.97. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The synthesis of structurally related compounds often involves complex reactions that offer insights into the chemical behavior of similar molecules. For example, the synthesis of 2-(3,4-Dimethoxyphenyl)-N-(4-methoxyphenyl)-1-propyl-1H-benzo[d]imidazole-5-carboxamide was achieved through a 'one-pot' reductive cyclization process, highlighting a method that could potentially be adapted for the synthesis of N-(5-chloro-2-methoxyphenyl)-1-(4-(2,4-dimethoxybenzamido)benzyl)-1H-imidazole-4-carboxamide (Bhaskar et al., 2019).

Biological Activity

The biological activity of compounds with similar structures has been extensively studied. For instance, certain benzamide derivatives have been evaluated for their antimicrobial and antioxidant activities. A new benzamide isolated from Streptomyces sp. demonstrated significant antimicrobial activities, suggesting that benzamide derivatives, including our compound of interest, may possess useful biological properties (Yang et al., 2015).

Potential Therapeutic Uses

Compounds structurally related to N-(5-chloro-2-methoxyphenyl)-1-(4-(2,4-dimethoxybenzamido)benzyl)-1H-imidazole-4-carboxamide have shown promise in therapeutic applications. For example, a series of nonpeptide angiotensin II receptor antagonists demonstrated potent antihypertensive effects, indicating that derivatives of our compound could potentially be developed into cardiovascular drugs (Carini et al., 1991).

Antioxidant Properties

The antioxidant capacity of N-arylbenzamides, especially those substituted with methoxy and hydroxy groups, has been explored, revealing that certain configurations can significantly enhance antioxidative properties. This suggests that modifications to our compound could potentially yield potent antioxidants, beneficial for addressing oxidative stress-related conditions (Perin et al., 2018).